Cas no 2171689-32-8 (5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid)

• Product Name: 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• CAS No: 2171689-32-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6585663
• PubChem ID: 165517386
• Update Time: 2025-06-30

5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid
• EN300-1520249
• 5-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylpentanoic acid
• 2171689-32-8

• Inchi： 1S/C27H32N2O5/c1-17(14-25(30)31)12-13-28-26(32)24(15-18-10-11-18)29-27(33)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23-24H,10-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： HAMTUMOWWRZNLI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCCC(C)CC(=O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid

Introduction to 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid (CAS No. 2171689-32-8)

5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid, identified by its CAS number 2171689-32-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines a cyclopropyl group with a fluorenylmethoxycarbonyl (Fmoc) protected amino group, making it a promising candidate for various biochemical applications. The presence of both amide and carboxylic acid functionalities further enhances its versatility, allowing for diverse modifications and interactions within biological systems.

The compound's structural complexity is not merely an academic curiosity but rather a strategic asset in the pursuit of novel therapeutic agents. The Fmoc moiety, in particular, is widely recognized for its utility in peptide synthesis and proteomics research, where it serves as an effective protecting group for amino acids. By incorporating this moiety into the molecular backbone of 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid, researchers can leverage its stability during synthetic processes while maintaining the accessibility of other functional groups for further derivatization.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex diseases. The cyclopropyl substituent, for instance, has been shown to influence the pharmacokinetic properties of molecules, potentially enhancing their bioavailability and metabolic stability. This feature, combined with the flexible amine and carboxylic acid functionalities, positions 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid as a valuable building block for drug discovery efforts.

In the realm of academic research, this compound has been explored in several innovative studies aimed at elucidating molecular interactions and developing novel therapeutic strategies. One notable area of investigation involves its potential role as an intermediate in the synthesis of bioactive peptides and peptidomimetics. The Fmoc protected amine group provides a convenient handle for solid-phase peptide synthesis (SPPS), enabling researchers to construct complex peptidic scaffolds with high precision. This capability is particularly relevant in the design of peptide-based drugs that require stringent structural control to achieve desired biological activity.

Moreover, the carboxylic acid terminus of 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid offers opportunities for further functionalization through esterification, amidation, or coupling reactions. Such modifications can tailor the compound's solubility, reactivity, and binding affinity, making it adaptable to a wide range of applications. For example, derivatization into esters may enhance its solubility in aqueous media, while introduction of additional amide bonds could improve its interactions with biological targets.

The fluorenylmethoxycarbonyl (Fmoc) group itself is not without significance beyond its role as a protecting group. Fluorene derivatives are known for their fluorescence properties, which can be exploited in diagnostic assays and imaging techniques. While this compound may not be directly used as a fluorescent probe due to its primary role as a synthetic intermediate, its structural incorporation of fluorene residues could inspire future designs aimed at combining therapeutic efficacy with diagnostic capabilities—a concept known as "theranostics."

Recent studies have also begun to explore the potential of such structurally complex molecules in modulating enzyme activity and signaling pathways relevant to human health and disease. The cyclopropyl moiety, for example, has been implicated in influencing binding affinities and conformational changes in protein targets. By systematically varying substituents around this core structure, researchers can gain insights into structure-function relationships that may inform the development of more effective drugs.

The pharmaceutical industry has long recognized the value of combinatorial chemistry and high-throughput screening (HTS) in identifying novel lead compounds. 5-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylpentanoic acid, with its multifunctional nature and synthetic accessibility, fits well within this paradigm. Its ability to serve as a versatile building block allows medicinal chemists to generate libraries of derivatives rapidly, which can then be screened for biological activity against various disease targets.

In conclusion,5–3–cyclopropyl–2–({(9H–fluorenylmethoxycarbonyl}amino)propanamido–3–methylpentanoic acid (CAS No. 2171689–32–8) represents a fascinating compound with broad applicability in pharmaceutical research and drug development. Its unique structural features—comprising a cyclopropyl group,Fmoc protected amine,amide, and carboxylic acid—make it an invaluable tool for synthesizing bioactive molecules. As our understanding of molecular interactions continues to evolve,this compound is poised to play an increasingly important role in shaping the future of medicine.